Cas no 891869-53-7 (2-4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2,4-dimethylphenyl)acetamide)

• Product Name: 2-4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2,4-dimethylphenyl)acetamide
• CAS No: 891869-53-7
• MF: C₂₀H₁₇F₂N₃O₃
• MW: 385.36409163475
• CID: 6477170
• Update Time: 2025-10-29

2-4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2,4-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2,4-dimethylphenyl)acetamide
• 2-[4-(3,4-difluorophenyl)-2,3-dioxopyrazin-1-yl]-N-(2,4-dimethylphenyl)acetamide

• Inchi： 1S/C20H17F2N3O3/c1-12-3-6-17(13(2)9-12)23-18(26)11-24-7-8-25(20(28)19(24)27)14-4-5-15(21)16(22)10-14/h3-10H,11H2,1-2H3,(H,23,26)
• InChI Key： CYLQRCUBPVWXCF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1C)(=O)CN1C=CN(C2=CC=C(F)C(F)=C2)C(=O)C1=O

Additional information on 2-4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2,4-dimethylphenyl)acetamide

Comprehensive Overview of 2-4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2,4-dimethylphenyl)acetamide (CAS No. 891869-53-7)

2-4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2,4-dimethylphenyl)acetamide (CAS No. 891869-53-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a difluorophenyl group, a tetrahydropyrazine core, and an acetamide moiety, making it a subject of interest for its potential applications in drug discovery and development. Researchers and industry professionals frequently search for this compound due to its relevance in kinase inhibition and targeted therapy studies.

The chemical properties of 2-4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2,4-dimethylphenyl)acetamide are characterized by its moderate solubility in organic solvents and stability under controlled conditions. Its molecular weight and precise structural configuration contribute to its interactions with biological targets, particularly in the context of enzyme inhibition. The presence of fluorine atoms enhances its binding affinity, a feature commonly explored in modern medicinal chemistry to improve drug efficacy and selectivity.

One of the most searched topics related to this compound is its potential role in cancer research. Given the growing demand for novel therapeutic agents, 891869-53-7 is often investigated for its ability to modulate specific signaling pathways. The difluorophenyl component, in particular, is associated with enhanced metabolic stability, a critical factor in the development of small-molecule inhibitors. Researchers are also exploring its applicability in neurodegenerative diseases, leveraging its unique pharmacophore to target aberrant protein aggregation.

In the pharmaceutical industry, 2-4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2,4-dimethylphenyl)acetamide is frequently discussed in the context of structure-activity relationship (SAR) studies. These studies aim to optimize the compound's biological activity by systematically modifying its functional groups. The tetrahydropyrazine ring, for instance, is a versatile scaffold that can be tailored to enhance binding to specific protein targets. Such modifications are crucial for improving drug-like properties and reducing off-target effects.

From a synthetic chemistry perspective, the preparation of 891869-53-7 involves multi-step organic reactions, including amide coupling and cyclization processes. The compound's purity and yield are critical parameters, often monitored using advanced analytical techniques such as HPLC and NMR spectroscopy. These methods ensure the compound meets the stringent requirements for preclinical and clinical research, addressing common queries about its synthesis scalability and reproducibility.

The market dynamics surrounding 2-4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2,4-dimethylphenyl)acetamide reflect its niche yet growing demand. Pharmaceutical companies and research institutions are increasingly sourcing this compound for high-throughput screening and lead optimization programs. Its relevance in precision medicine and personalized therapeutics further drives its adoption, aligning with trends in AI-driven drug discovery and computational chemistry.

In summary, 2-4-(3,4-difluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2,4-dimethylphenyl)acetamide (CAS No. 891869-53-7) represents a promising candidate for advancing biomedical research. Its structural complexity and functional versatility make it a valuable tool for scientists exploring new frontiers in drug development. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing unmet medical needs and shaping the future of therapeutic innovation.